4-Chloro-2-(2-{8-[(2-chlorobenzyl)oxy]-2-quinolinyl}vinyl)phenyl acetate

• Molecular Formula: C26H19Cl2NO3
• Molecular Weight: 464.3 g/mol
• IUPAC Name: [4-chloro-2-[(E)-2-[8-[(2-chlorophenyl)methoxy]quinolin-2-yl]ethenyl]phenyl] acetate
• InChI: InChI=1S/C26H19Cl2NO3/c1-17(30)32-24-14-11-21(27)15-19(24)10-13-22-12-9-18-6-4-8-25(26(18)29-22)31-16-20-5-2-3-7-23(20)28/h2-15H,16H2,1H3/b13-10+
• InChI Key: MYBCJVPZQVQURQ-JLHYYAGUSA-N
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)Cl)/C=C/C2=NC3=C(C=CC=C3OCC4=CC=CC=C4Cl)C=C2
• SMILES: CC(=O)OC1=C(C=C(C=C1)Cl)C=CC2=NC3=C(C=CC=C3OCC4=CC=CC=C4Cl)C=C2

Description

4-Chloro-2-(2-{8-[(2-chlorobenzyl)oxy]-2-quinolinyl}vinyl)phenyl acetate, also known as CQMA, is a novel compound with potential applications in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

4-Chloro-2-(2-{8-[(2-chlorobenzyl)oxy]-2-quinolinyl}vinyl)phenyl acetate has potential applications in scientific research, particularly in the fields of cancer and inflammation. Studies have shown that this compound has anti-inflammatory properties and can inhibit the growth of cancer cells. In addition, this compound has been studied for its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(2-{8-[(2-chlorobenzyl)oxy]-2-quinolinyl}vinyl)phenyl acetate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer cell growth. Studies have shown that this compound can inhibit the activity of COX-2, an enzyme involved in inflammation, and can also inhibit the activity of certain proteins involved in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain enzymes and signaling pathways involved in inflammation and cancer cell growth. Physiologically, this compound has been shown to reduce inflammation and inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Chloro-2-(2-{8-[(2-chlorobenzyl)oxy]-2-quinolinyl}vinyl)phenyl acetate in lab experiments is its potential as a therapeutic agent for cancer and inflammation. In addition, this compound has been shown to have low toxicity in vitro. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many future directions for research on 4-Chloro-2-(2-{8-[(2-chlorobenzyl)oxy]-2-quinolinyl}vinyl)phenyl acetate. One area of research could focus on the development of more effective methods for administering this compound in vivo. Another area of research could focus on the potential therapeutic applications of this compound for Alzheimer's disease and other neurodegenerative disorders. Finally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in cancer and inflammation.

Synthesis Methods

The synthesis of 4-Chloro-2-(2-{8-[(2-chlorobenzyl)oxy]-2-quinolinyl}vinyl)phenyl acetate involves a multi-step process that begins with the reaction of 2-chloro-8-hydroxyquinoline with 2-bromo-4-chloroacetophenone to form 2-(2-chloro-4-bromophenyl)-8-hydroxyquinoline. This intermediate is then reacted with 2-chlorobenzyl chloride to form 2-(2-chlorobenzyl)-8-(2-chloro-4-bromophenyl)quinoline. Finally, this compound is reacted with 4-chloro-2-(2-(vinyl)phenyl)acetic acid to form this compound.